Cas no 1783655-43-5 (2-(difluoromethyl)-3-fluorobenzoic acid)

• Product Name: 2-(difluoromethyl)-3-fluorobenzoic acid
• CAS No: 1783655-43-5
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• CID: 6425061
• PubChem ID: 84662366
• Update Time: 2025-10-16

2-(difluoromethyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-3-fluorobenzoic acid
• Benzoic acid, 2-(difluoromethyl)-3-fluoro-
• 1783655-43-5
• SCHEMBL17294876
• EN300-6509400

• Inchi： 1S/C8H5F3O2/c9-5-3-1-2-4(8(12)13)6(5)7(10)11/h1-3,7H,(H,12,13)
• InChI Key： JOLXAWVXOAEIAY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(F)=C1C(F)F

Computed Properties

• Exact Mass: 190.02416388g/mol
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 260.1±40.0 °C(Predicted)
• pka: 3.08±0.36(Predicted)

Additional information on 2-(difluoromethyl)-3-fluorobenzoic acid

Introduction to 2-(difluoromethyl)-3-fluorobenzoic acid (CAS No. 1783655-43-5)

2-(difluoromethyl)-3-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1783655-43-5, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by the presence of two fluorine atoms at the difluoromethyl and fluorobenzene positions, exhibits unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for drug development.

The structural features of 2-(difluoromethyl)-3-fluorobenzoic acid contribute to its enhanced lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. The introduction of fluorine atoms not only modifies the electronic properties of the aromatic ring but also influences its interactions with biological targets. These modifications have been extensively studied for their potential to improve drug efficacy, bioavailability, and resistance to enzymatic degradation.

In recent years, 2-(difluoromethyl)-3-fluorobenzoic acid has been explored in various therapeutic areas, including oncology, anti-inflammatory disorders, and infectious diseases. Its fluorinated structure is particularly noteworthy for its role in enhancing binding affinity to proteins and enzymes. For instance, studies have demonstrated that fluorinated benzoic acids can act as potent inhibitors of cytochrome P450 enzymes, which are crucial in drug metabolism. This property makes 2-(difluoromethyl)-3-fluorobenzoic acid a versatile scaffold for developing novel therapeutics that require precise metabolic control.

One of the most compelling applications of 2-(difluoromethyl)-3-fluorobenzoic acid is in the synthesis of small-molecule inhibitors targeting cancer-related pathways. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic profile of drug candidates by increasing their binding affinity to target proteins. Recent research has highlighted its use in developing kinase inhibitors, which are essential in treating various forms of cancer. The ability of 2-(difluoromethyl)-3-fluorobenzoic acid to modulate these pathways without significant off-target effects makes it an attractive building block for next-generation anticancer agents.

The agrochemical industry has also recognized the potential of 2-(difluoromethyl)-3-fluorobenzoic acid as a precursor for developing advanced pesticides and herbicides. Its structural rigidity and electron-withdrawing nature contribute to its effectiveness in disrupting metabolic processes in pests. By incorporating this compound into novel formulations, researchers aim to create more sustainable and environmentally friendly solutions for crop protection. The growing demand for such innovations underscores the importance of compounds like 2-(difluoromethyl)-3-fluorobenzoic acid in addressing global food security challenges.

From a synthetic chemistry perspective, 2-(difluoromethyl)-3-fluorobenzoic acid serves as a critical intermediate in multi-step organic transformations. Its unique reactivity allows chemists to construct complex molecular architectures with high precision. The development of efficient synthetic routes to this compound has been a focus of numerous research groups, as it enables the rapid discovery and optimization of new bioactive molecules. Advances in catalytic methods and green chemistry have further enhanced the accessibility of 2-(difluoromethyl)-3-fluorobenzoic acid, making it more readily available for industrial applications.

The biological activity of 2-(difluoromethyl)-3-fluorobenzoic acid extends beyond its role as an intermediate; it also exhibits direct pharmacological effects. Preclinical studies have indicated that this compound can modulate inflammatory responses by inhibiting key signaling pathways involved in immune regulation. Such findings open up new avenues for treating chronic inflammatory diseases, where conventional therapies often face limitations due to side effects or resistance mechanisms. The ability of 2-(difluoromethyl)-3-fluorobenzoic acid to interact selectively with biological targets makes it a promising candidate for further clinical investigation.

The future prospects of 2-(difluoromethyl)-3-fluorobenzoic acid are vast, driven by ongoing advancements in medicinal chemistry and biotechnology. As computational methods improve, researchers can more accurately predict the biological activity of fluorinated compounds like this one, accelerating the drug discovery process. Additionally, innovations in synthetic methodologies will continue to expand the library of derivatives that can be derived from 2-(difluoromethyl)-3-fluorobenzoic acid, leading to novel therapeutic agents with improved properties.

In conclusion, 2-(difluoromethyl)-3-fluorobenzoic acid (CAS No. 1783655-43-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it indispensable in both academic and industrial settings. As research progresses, we can expect even more groundbreaking discoveries stemming from this compound, further solidifying its importance in addressing global health challenges.